Cas no 5360-82-7 (Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)-)

• Product Name: Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)-
• CAS No: 5360-82-7
• MF: C₇HF₇
• MW: 218.071666479111
• CID: 380228
• PubChem ID: 2782538
• Update Time: 2025-06-13

Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)-
• 1,2,3,5-tetrafluoro-4-(trifluoromethyl)benzene
• 3H-HEPTAFLUOROTOLUENE
• 1,2,3,5-Tetrafluoro-4-trifluoromethyl-benzene
• 2,3,4,6-tetrafluorbenzotrifluoride
• 2,3,4,6-tetrafluoro-benzotrifluoride
• 4-Trifluormethyl-1,2,3,5-tetrafluorbenzol
• 4-trifluoromethyl-1,2,3,5-tetrafluorobenzene
• 5-H-heptafluorotoluene
• AC1MD2JD
• CTK7B8214
• PC5451
• AKOS017344339
• 2,3,4,6-Tetrafluorobenzotrifluoride
• SCHEMBL9507060
• 5360-82-7
• FT-0635645
• DTXSID70382143
• A829679
• MFCD00190111

• MDL： MFCD00190111
• Inchi： 1S/C7HF7/c8-2-1-3(9)5(10)6(11)4(2)7(12,13)14/h1H
• InChI Key： TXCAZKMXLKWUTK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 217.99700
• Monoisotopic Mass: 217.99664717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 109-110
• Refractive Index: 1.3776
• PSA: 0.00000
• LogP: 3.26180

Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Safety Term：16-26-36
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)-

Comprehensive Analysis of Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- (CAS No. 5360-82-7)

The chemical compound Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- (CAS No. 5360-82-7) is a fluorinated aromatic hydrocarbon with significant applications in advanced material science and specialty chemistry. Its unique molecular structure, featuring multiple fluorine substitutions and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of high-performance polymers, liquid crystals, and agrochemicals. Researchers and industries are increasingly interested in this compound due to its thermal stability, chemical resistance, and compatibility with modern green chemistry principles.

One of the most searched questions about Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- revolves around its synthetic pathways and industrial applications. Recent studies highlight its role in the development of fluorinated polymers, which are critical for manufacturing heat-resistant coatings, electronic components, and low-friction materials. The compound’s ability to enhance material properties aligns with the growing demand for sustainable and high-efficiency solutions in sectors like renewable energy and electric vehicles.

Another trending topic is the environmental impact of fluorinated compounds. While Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- is not classified as hazardous under current regulations, its degradation pathways and long-term ecological effects are subjects of ongoing research. This aligns with global efforts to address PFAS (Per- and Polyfluoroalkyl Substances) concerns, making it a focal point for environmentally conscious manufacturers and regulatory bodies.

From a technical perspective, the spectroscopic characterization of CAS No. 5360-82-7 is frequently discussed in academic circles. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) techniques are commonly employed to verify its purity and structural integrity. These methods are essential for quality control in pharmaceutical and agrochemical formulations, where precise molecular configurations are crucial.

The compound’s reactivity and functional group compatibility also make it a versatile building block in organic synthesis. For instance, it can undergo electrophilic aromatic substitution or nucleophilic displacement reactions, enabling the creation of complex molecules for drug discovery and material innovation. This versatility has led to a surge in patent filings and R&D investments, particularly in Asia-Pacific and North American markets.

In conclusion, Benzene,1,2,3,5-tetrafluoro-4-(trifluoromethyl)- (CAS No. 5360-82-7) represents a critical intersection of chemistry, sustainability, and industrial innovation. Its applications span multiple high-growth sectors, and its study continues to yield insights into the future of fluorinated organic compounds. As research progresses, this compound is poised to play an even greater role in addressing technological and environmental challenges.